Cas no 887139-06-2 (1-(4-bromo-2-fluorophenyl)-N-methylmethanamine)

• Product Name: 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine
• CAS No: 887139-06-2
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 3166216
• PubChem ID: 43090177
• Update Time: 2025-06-09

1-(4-bromo-2-fluorophenyl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 887139-06-2
• AKOS009023685
• EN300-332090
• N11594
• N-(4-Bromo-2-fluorobenzyl)-N-methylamine
• AM87992
• MFCD11204740
• SCHEMBL18839297
• CS-0246515
• [(4-bromo-2-fluorophenyl)methyl](methyl)amine
• 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine

• Inchi： 1S/C8H9BrFN/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4,11H,5H2,1H3
• InChI Key： KTZKPKRLQCZXOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CNC

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine

Introduction to 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine (CAS No. 887139-06-2)

1-(4-bromo-2-fluorophenyl)-N-methylmethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 887139-06-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this amine derivative incorporates both bromo and fluorine substituents on a phenyl ring, which are strategically positioned to enhance its interaction with biological targets.

The presence of these halogen atoms not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity. In recent years, there has been a growing interest in halogenated aromatic compounds due to their role as key motifs in drug design. The combination of bromo and fluorine substituents in 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated amines in the development of bioactive molecules. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding interactions. In the context of 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine, the fluorine substituent at the 2-position of the phenyl ring enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution.

The methyl group attached to the nitrogen atom in this compound also plays a crucial role in its pharmacological properties. Nitrogen-containing heterocycles are widely recognized for their biological activity, and the addition of a methyl group can influence both the electronic distribution and steric environment of the molecule. This modification can lead to improved solubility and bioavailability, making 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine a versatile building block for drug discovery.

In addition to its structural features, 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine has shown potential in various pharmacological assays. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. These studies have demonstrated that modifications at the bromo- and fluorine-containing phenyl ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the compound.

The synthesis of 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. The use of palladium catalysts, for instance, has been particularly effective in facilitating carbon-carbon bond formations between the aromatic ring and other functional groups.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine with target proteins. These simulations provide valuable insights into how structural modifications can enhance binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The potential applications of 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine extend beyond traditional small-molecule drug development. Its unique structural features make it a suitable candidate for exploring novel drug delivery systems, including prodrugs and nanoparticles. These formulations can improve therapeutic efficacy by optimizing drug release profiles and targeting specific tissues or cells.

In conclusion, 1-(4-bromo-2-fluorophenyl)-N-methylmethanamine (CAS No. 887139-06-2) represents a promising compound in pharmaceutical chemistry. Its structural features, including the presence of bromo and fluorine substituents, contribute to its potential as a lead molecule for drug discovery. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies.